tert-Butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate hydrochloride

• IUPAC Name: tert-butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate;hydrochloride
• InChI: InChI=1S/C14H26N2O2.ClH/c1-13(2,3)18-12(17)16-11-5-4-6-14(16)7-9-15-10-8-14;/h15H,4-11H2,1-3H3;1H
• InChI Key: CWLCIVYAURTITJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC12CCNCC2.Cl
• Molecular Formula: C14H27ClN2O2
• Molecular Weight: 290.83 g/mol
• CAS RN: 1228182-67-9

Description

Tert-Butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate hydrochloride (t-Bu-DASPAH-Cl) is a versatile and important synthetic organic compound. It is a colorless, crystalline solid that is soluble in water and ethanol. t-Bu-DASPAH-Cl is a useful reagent in organic synthesis and has been used in numerous scientific studies. This article will provide an overview of the synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for t-Bu-DASPAH-Cl.

Scientific Research Applications

• Biological Activity and Synthesis for Treatment of Various Disorders : 1,9-diazaspiro[5.5]undecanes, including tert-Butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate hydrochloride, have been studied for their potential in treating obesity, pain, immune system disorders, cell signaling, cardiovascular, and psychotic disorders. These compounds are particularly notable for their bioactivity and synthesis possibilities (Blanco‐Ania, Heus, & Rutjes, 2017).

• Drug Discovery Applications : Novel spiro scaffolds inspired by bioactive natural products, including tert-Butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate hydrochloride, have been synthesized. These scaffolds serve as building blocks for drug discovery, particularly in the development of lead generation libraries (Jenkins et al., 2009).

• Solid-Phase Synthesis : Microwave-assisted solid-phase synthesis methods have been developed for compounds including 1,9-diazaspiro[5.5]undecanes. This approach is crucial for efficient synthesis and has applications in creating various heterocyclic compounds (Macleod, Martínez-Teipel, Barker, & Dolle, 2006).

• Synthesis of Enantiomers for Spirodiamines : Efficient synthesis methods have been developed for both enantiomers of spirodiamine diester derivatives from tert-Butyl 1,9-diazaspiro[5.5]undecane-1-carboxylate hydrochloride. These methods are significant for the production of specific enantiomers with potential pharmaceutical applications (Almond-Thynne, Han, White, Polyzos, Parsons, & Barrett, 2018).

• Divergent Synthesis of Substituted Diazaspirocycles : Research has been conducted on the divergent synthesis of substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones. The key aspect of this study is the efficient Michael addition of lithium enolate to tetrasubstituted olefin acceptors, which is important for the introduction of various substituents (Yang, Xiao-fa, Padilla, & Rotstein, 2008).

• Catalyst-Free Synthesis of Nitrogen-Containing Spiro Heterocycles : This study presents a catalyst-free method for synthesizing nitrogen-containing spiro heterocycles, which is significant for efficient production and yield. The absence of a catalyst in the synthesis process is particularly noteworthy (Aggarwal, Vij, & Khurana, 2014).